Cas no 2680531-89-7 ((But-3-en-2-yl)hydrazine dihydrochloride)
(But-3-en-2-yl)hydrazine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- (but-3-en-2-yl)hydrazine dihydrochloride
- 2680531-89-7
- EN300-28311858
- (But-3-en-2-yl)hydrazine dihydrochloride
-
- MDL: MFCD34186000
- Inchi: 1S/C4H10N2.2ClH/c1-3-4(2)6-5;;/h3-4,6H,1,5H2,2H3;2*1H
- InChI Key: CBUPQHUQBNNGHQ-UHFFFAOYSA-N
- SMILES: Cl.Cl.N(C(C=C)C)N
Computed Properties
- Exact Mass: 158.0377538g/mol
- Monoisotopic Mass: 158.0377538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 42.8
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38Ų
(But-3-en-2-yl)hydrazine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28311858-0.05g |
(but-3-en-2-yl)hydrazine dihydrochloride |
2680531-89-7 | 95.0% | 0.05g |
$182.0 | 2025-03-19 | |
| Enamine | EN300-28311858-0.1g |
(but-3-en-2-yl)hydrazine dihydrochloride |
2680531-89-7 | 95.0% | 0.1g |
$272.0 | 2025-03-19 | |
| Enamine | EN300-28311858-0.25g |
(but-3-en-2-yl)hydrazine dihydrochloride |
2680531-89-7 | 95.0% | 0.25g |
$389.0 | 2025-03-19 | |
| Enamine | EN300-28311858-0.5g |
(but-3-en-2-yl)hydrazine dihydrochloride |
2680531-89-7 | 95.0% | 0.5g |
$613.0 | 2025-03-19 | |
| Enamine | EN300-28311858-1.0g |
(but-3-en-2-yl)hydrazine dihydrochloride |
2680531-89-7 | 95.0% | 1.0g |
$785.0 | 2025-03-19 | |
| Enamine | EN300-28311858-2.5g |
(but-3-en-2-yl)hydrazine dihydrochloride |
2680531-89-7 | 95.0% | 2.5g |
$1539.0 | 2025-03-19 | |
| Enamine | EN300-28311858-5.0g |
(but-3-en-2-yl)hydrazine dihydrochloride |
2680531-89-7 | 95.0% | 5.0g |
$2277.0 | 2025-03-19 | |
| Enamine | EN300-28311858-10.0g |
(but-3-en-2-yl)hydrazine dihydrochloride |
2680531-89-7 | 95.0% | 10.0g |
$3376.0 | 2025-03-19 | |
| Enamine | EN300-28311858-1g |
(but-3-en-2-yl)hydrazine dihydrochloride |
2680531-89-7 | 95% | 1g |
$785.0 | 2023-09-07 | |
| Enamine | EN300-28311858-5g |
(but-3-en-2-yl)hydrazine dihydrochloride |
2680531-89-7 | 95% | 5g |
$2277.0 | 2023-09-07 |
(But-3-en-2-yl)hydrazine dihydrochloride Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on (But-3-en-2-yl)hydrazine dihydrochloride
Introduction to (But-3-en-2-yl)hydrazine Dihydrochloride (CAS No. 2680531-89-7)
(But-3-en-2-yl)hydrazine dihydrochloride, identified by the CAS number 2680531-89-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its versatile applications in the development of novel therapeutic agents and its role in various biochemical pathways. The molecular structure of this hydrazine derivative features a conjugated system with a butenyl group, which contributes to its unique reactivity and potential biological activities.
The chemical formula of (But-3-en-2-yl)hydrazine dihydrochloride can be represented as C₅H₁₀N₂·2HCl, reflecting its composition of five carbon atoms, ten hydrogen atoms, two nitrogen atoms, and two chlorine atoms. The presence of the butenyl group (CH₂=CHCH₂-) enhances the compound's ability to participate in various chemical reactions, including nucleophilic additions and condensation reactions. These properties make it a valuable intermediate in synthetic organic chemistry.
In recent years, there has been growing interest in exploring the pharmacological potential of hydrazine derivatives. (But-3-en-2-yl)hydrazine dihydrochloride has been studied for its possible role in modulating enzymatic activities and interfering with metabolic pathways that are relevant to several diseases. Its structural similarity to other hydrazine-based compounds suggests that it may exhibit similar biological effects, such as anti-inflammatory or antioxidant properties.
One of the most compelling aspects of (But-3-en-2-yl)hydrazine dihydrochloride is its potential application in the development of new antibiotics. The conjugated system of the butenyl group can interact with bacterial enzymes and disrupt essential metabolic processes. Preliminary studies have indicated that this compound may have a broad-spectrum antimicrobial activity, making it a promising candidate for further investigation in the fight against drug-resistant bacteria.
The synthesis of (But-3-en-2-yl)hydrazine dihydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as butadiene or butenol derivatives. The introduction of the hydrazine moiety is achieved through nucleophilic substitution or condensation reactions, followed by salt formation with hydrochloric acid to stabilize the compound. Advanced synthetic techniques, including catalytic hydrogenation and protective group strategies, are employed to ensure high yield and purity.
The pharmacokinetic profile of (But-3-en-2-yl)hydrazine dihydrochloride is another area of active research. Studies have shown that this compound exhibits moderate solubility in water, which facilitates its administration via oral or intravenous routes. Its bioavailability and metabolic stability are critical factors that determine its therapeutic efficacy. Further research is needed to optimize dosing regimens and minimize potential side effects.
In conclusion, (But-3-en-2-yl)hydrazine dihydrochloride (CAS No. 2680531-89-7) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique chemical structure and reactivity make it a valuable tool for synthetic chemists and medicinal researchers alike. As our understanding of its biological effects continues to evolve, this compound is likely to play an increasingly important role in the development of new drugs and therapeutic strategies.
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